Cas no 55564-26-6 (Carbamic acid, [5-(4-pyridinylthio)-1H-benzimidazol-2-yl]-, methyl ester)

• Product name: Carbamic acid, [5-(4-pyridinylthio)-1H-benzimidazol-2-yl]-, methyl ester
• CAS No: 55564-26-6
• MF: C₁₄H₁₂N₄O₂S
• MW: 300.33568
• CID: 351511
• PubChem ID: 21523487

Carbamic acid, [5-(4-pyridinylthio)-1H-benzimidazol-2-yl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [5-(4-pyridinylthio)-1H-benzimidazol-2-yl]-, methyl ester
• methyl N-(6-pyridin-4-ylsulfanyl-1H-benzimidazol-2-yl)carbamate
• 55564-26-6
• SCHEMBL11866569
• DTXSID80615555
• Methyl {6-[(pyridin-4-yl)sulfanyl]-1H-benzimidazol-2-yl}carbamate
• Methyl (5-(pyridin-4-ylthio)-1H-benzo[d]imidazol-2-yl)carbamate

• Inchi： InChI=1S/C14H12N4O2S/c1-20-14(19)18-13-16-11-3-2-10(8-12(11)17-13)21-9-4-6-15-7-5-9/h2-8H,1H3,(H2,16,17,18,19)
• InChI Key： ZFPAWTYLNZPUCH-UHFFFAOYSA-N
• SMILES： N1C=CC(SC2C=CC3NC(NC(=O)OC)=NC=3C=2)=CC=1

Computed Properties

• Exact Mass: 300.06826
• Monoisotopic Mass: 300.06809681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105Ų
• XLogP3: 2.5

Experimental Properties

• PSA: 79.9